Cas no 596-43-0 (Triphenylmethyl Bromide)

• Product Name: Triphenylmethyl Bromide
• CAS No: 596-43-0
• MF: C₁₉H₁₅Br
• MW: 323.226404428482
• MDL: MFCD00000120
• CID: 38654
• PubChem ID: 11692
• Update Time: 2025-04-18

Triphenylmethyl Bromide Chemical and Physical Properties

Names and Identifiers

• Triphenylmethyl bromide
• Bromotriphenylmethane
• Trityl bromide
• Triphenylmethylbromide~Trityl bromide
• Bromidetriphenylmethane
• [Ph3C][B(C6F5)4]
• 1,3,5-Triphenibenzene
• bromotriphenyl-methan
• Methane,bromotriphenyl
• TRIPHENYLBROMOMETHANE
• (bromodiphenylmethyl)benzene
• triphenylmethylbromide
• METHANE, BROMOTRIPHENYL-
• (bromomethanetriyl)tribenzene
• Benzene, 1,1',1''-(bromomethylidyne)tris-
• 2-Bromo-1,1,1-triphenylethane
• .alpha.-Bromotriphenylmethane
• [Bromo(diphenyl)methyl]benzene
• NZHXEWZGTQSYJM-UHFFFAOYSA-N
• Triphenylmethyl bromide, 98%
• TRITYLBROMIDE
• Triphenyl methyl bromide
• A
• AI3-51274
• EWY6H8D4L5
• AKOS009086994
• DTXSID4060494
• SCHEMBL263
• F11172
• Bromotriphenylmethane, 98%
• EINECS 209-884-4
• NSC66464
• 1,1',1''-(BROMOMETHYLIDYNE)TRIS(BENZENE)
• CHEMBL270127
• Triphenylmethyl-containing compound, 12
• BRN 1878494
• 4-05-00-02500 (Beilstein Handbook Reference)
• T0512
• InChI=1/C19H15Br/c20-19(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15
• FT-0623270
• UNII-EWY6H8D4L5
• MFCD00000120
• NSC 66464
• 596-43-0
• EN300-24072
• BS-17270
• Benzene,1',1''-(bromomethylidyne)tris-
• BDBM23783
• NSC-66464
• NS00034207
• [Bromo(diphenyl)methyl]benzene #
• CS-0137175
• DB-053433
• DTXCID7042647
• Methane, bromotriphenyl
• 209-884-4
• Benzene, 1,1',1''(bromomethylidyne)tris
• Triphenylmethyl Bromide

• MDL： MFCD00000120
• Inchi： 1S/C19H15Br/c20-19(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• InChI Key： NZHXEWZGTQSYJM-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 1878494

Computed Properties

• Exact Mass: 322.03600
• Monoisotopic Mass: 322.035713
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1,55 g/cm3
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: 230 °C/15 mmHg(lit.)
• Flash Point: 230°C/15mm
• Refractive Index: 1.6411 (estimate)
• Solubility: dioxane: 0.1 g/mL, clear
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 0.00000
• LogP: 5.37340
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

Triphenylmethyl Bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：PA5550000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides